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Clinical Efficacy and Cost-Effectiveness of Telaprevir

The table below summarizes the key performance metrics of Telaprevir-based triple therapy compared to

the previous standard of care.

Aspect Telaprevir + Peginterferon + Ribavirin Peginterferon + Ribavirin
i (Triple Therapy) (Dual Therapy)

Sustained Virological 75.0% in genotype 1 patients [1]. Up to 40.4% in genotype 1 patients

Response (SVR) 97% in prior relapsers [2]. [1]

Treatment Duration Shortened; 24-48 weeks based on Standard 48 weeks [3]
response [2] [3]

Incremental Cost- $8,277 per QALY (Brazil, vs. dual therapy) Reference (less effective and

Effectiveness Ratio [1]. $16,778 - $34,279 per QALY (US, by costly long-term)

(ICER) patient subgroup) [4]

Key Limitations Added side effects (rash, anemia) [2] [3]; Low efficacy; Poor side effect
Complex dosing (every 8 hours) [3]; Only profile; Lengthy treatment [6]
for genotype 1 [5] [3] [3]
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Key Experimental Data and Protocols

The foundational data for Telaprevir's efficacy and cost-effectiveness came from several pivotal clinical

trials and economic models:

¢ Clinical Trials (PROVE & ADVANCE): These Phase Il and Il studies established the efficacy of
Telaprevir-based triple therapy in treatment-naive patients. The PROVE1 and PROVE?2 trials
demonstrated SVR rates of 61% and 69% respectively with 24-week regimens, significantly higher
than the 41-46% SVR with 48 weeks of dual therapy [3]. The ADVANCE trial confirmed these findings
in a larger cohort [4].

e REALIZE Trial: This Phase Il trial focused on treatment-experienced patients (prior relapsers,
partial responders, and null responders) who had failed previous dual therapy. It showed that
retreatment with Telaprevir-based triple therapy achieved SVR in 59% of patients overall, with rates
as high as 97% in prior relapsers and 37% in prior null responders [2].

e Cost-Effectiveness Analysis Methodology: Economic studies used state-transition Markov
models to simulate the long-term progression of hepatitis C. These models compared lifetime costs
and quality-adjusted life-years (QALYs) gained with Telaprevir versus dual therapy. Key inputs
included SVR rates from clinical trials, drug costs, disease progression probabilities, and health state
utilities. Outcomes were expressed as the Incremental Cost-Effectiveness Ratio (ICER) [1] [4].

The following diagram illustrates the typical patient pathway and key decision points in these clinical trials:
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Patient Enrollment
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Evolution Beyond Telaprevir
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While Telaprevir represented a major advance, its clinical use was short-lived due to significant limitations

and the rapid development of superior drugs [6] [3].

e Drawbacks of Telaprevir: Treatment was associated with significant additional side effects, including
severe skin rash and anemia, leading to higher discontinuation rates. Its dosing schedule (every 8
hours) was burdensome, and it was only effective against HCV genotype 1 [3].

¢ The Shift to Pan-Genotypic DAAs: Second-generation DAAs like Sofosbuvir and eventually pan-
genotypic regimens (e.g., Glecaprevir/Pibrentasvir, Sofosbuvir/Velpatasvir) replaced interferon-
based therapies. These regimens offer:

o SVR rates above 95% across all genotypes [6].
o Interferon-free, ribavirin-free oral dosing [6].
o Shorter treatment durations (8-12 weeks) with vastly improved safety profiles [6] [7].

e Modern Cost-Effectiveness: Current DAA regimens are consistently cost-effective compared to
older therapies, with ICERs generally below $100,000 per QALY. Because of their similar high
efficacy, the less costly DAA regimen is typically the most cost-effective choice [8].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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